1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole
• InChI: InChI=1S/C14H16N2O2/c1-10-8-11(2)16(15-10)9-12-4-3-5-13-14(12)18-7-6-17-13/h3-5,8H,6-7,9H2,1-2H3
• InChI Key: WGZPXZVXZJVVFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=C3C(=CC=C2)OCCO3)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole (DBH) is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications in various diseases. DBH belongs to the class of pyrazole derivatives and has been shown to exhibit promising biological activities such as anti-inflammatory, anti-tumor, and anti-diabetic effects. In

Mechanism of Action

The exact mechanism of action of 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole is not fully understood, but it is believed to act through multiple pathways. In cancer cells, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to induce cell cycle arrest and apoptosis by activating the p53 pathway and inhibiting the PI3K/Akt/mTOR pathway. In inflammation, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to inhibit the production of pro-inflammatory cytokines and chemokines by suppressing the NF-κB pathway. In diabetes, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to improve glucose tolerance and insulin sensitivity by activating the AMPK pathway.
Biochemical and Physiological Effects:
1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to have various biochemical and physiological effects in different disease models. In cancer cells, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis. In inflammation, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, and reduce inflammation. In diabetes, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to improve glucose tolerance and insulin sensitivity, and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole in lab experiments is its ability to exhibit multiple biological activities, which makes it a promising candidate for drug development. Another advantage is its relatively simple synthesis method, which makes it easily accessible for researchers. However, one limitation of 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole research. One direction is to further investigate its anti-cancer potential and explore its use in combination with other chemotherapeutic agents. Another direction is to explore its use in treating other inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, more research is needed to fully understand the mechanism of action of 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole and its potential side effects. Finally, future research could focus on improving the solubility of 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole to make it more suitable for certain experiments.

Synthesis Methods

1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 1,2-dimethoxybenzene with ethyl acetoacetate to form 1,2-dimethoxy-4-ethyl-5-hydroxyhexa-3,5-diene. This intermediate is then reacted with hydrazine hydrate to form 1,2-dimethoxy-4-ethyl-5-hydrazinohexa-3,5-diene. Finally, the reaction of this intermediate with 2,3-dihydro-1,4-benzodioxin-5-carboxaldehyde in the presence of acetic acid and sodium acetate yields 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole.

Scientific Research Applications

1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been extensively studied for its therapeutic potential in various diseases such as cancer, inflammation, and diabetes. In cancer research, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, 1-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-3,5-dimethylpyrazole has been shown to have anti-diabetic effects by improving glucose tolerance and insulin sensitivity.